1-(Trifluoromethyl)-1,2-benziodoxol-3(1H)-one

• IUPAC Name: 1-(trifluoromethyl)-1λ3,2-benziodoxol-3-one
• InChI: InChI=1S/C8H4F3IO2/c9-8(10,11)12-6-4-2-1-3-5(6)7(13)14-12/h1-4H
• InChI Key: XHEOXSQMBWJOKP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)OI2C(F)(F)F
• Molecular Formula: C8H4F3IO2
• Molecular Weight: 316.02 g/mol
• CAS RN: 887144-94-7

Description

1-(Trifluoromethyl)-1,2-benziodoxol-3(1H)-one is a hypervalent iodine compound that has gained attention due to its utility in organic synthesis, particularly in electrophilic trifluoromethylation reactions. This compound is known for its ability to transfer the trifluoromethyl group to various substrates, making it a valuable reagent in the synthesis of fluorinated organic molecules, which are of interest due to their unique physical and chemical properties and their relevance in pharmaceuticals and agrochemicals .

Synthesis Analysis

The synthesis of organosulfonyloxy derivatives of 1,2-benziodoxol-3(1H)-one, including those with trifluoromethyl groups, can be achieved in high yield through the reaction of 1-hydroxybenziodoxoles with sulfonic acids or trimethylsilyl triflate. These derivatives are stable and moderately hygroscopic microcrystalline solids . Additionally, an efficient procedure has been developed for the synthesis of 1-[(triisopropylsilyl)ethynyl]-1λ3,2-benziodoxol-3(1H)-one on a large scale, which can be used for direct alkynylation of various aromatic compounds .

Molecular Structure Analysis

The molecular structure of 1-(trifluoromethyl)-1,2-benziodoxol-3(1H)-one is characterized by the presence of a hypervalent iodine(III) center, which is key to its reactivity. The trifluoromethyl group attached to the benziodoxolone ring enhances its electrophilic character, making it an effective trifluoromethylating agent .

Chemical Reactions Analysis

This compound has been shown to be versatile in chemical reactions. It can transfer the electrophilic CF3 group to the oxygen atom of tetrahydrofuran (THF), leading to ring-opening reactions and the formation of trifluoromethyl ethers . It also serves as a reagent for iodo(III)cyclization of alkynes, facilitating the synthesis of benziodoxole-appended (hetero)arenes under mild conditions .

Physical and Chemical Properties Analysis

The physical and chemical properties of 1-(trifluoromethyl)-1,2-benziodoxol-3(1H)-one are influenced by the trifluoromethyl group and the hypervalent iodine center. The compound is known to be a stable solid, but it is also moderately hygroscopic. Its reactivity has been explored through various studies, including its ability to act as an electrophilic trifluoromethylating agent. The introduction of a nitro group into the molecule has been shown to increase its reactivity by almost an order of magnitude, while also making it safer to handle .

Scientific Research Applications

Reactivity with THF and Formation of Trifluoromethyl Ethers

1-(Trifluoromethyl)-1,2-benziodoxol-3(1H)-one demonstrates the ability to transfer the electrophilic CF3 group to the oxygen atom of tetrahydrofuran (THF), leading to a new ring-opening reaction and the production of trifluoromethyl ethers. This discovery provides insight into the mechanism of action of this reagent in organic synthesis (Fantasia, Welch, & Togni, 2010).

Trifluoromethylation of Sulfonic Acids

It is used for trifluoromethylating various sulfonic acids under mild conditions, offering good to excellent yields. This reaction shows clean second-order kinetics with minimal substrate electronic effects (Koller, Huchet, Battaglia, Welch, & Togni, 2009).

Preparation of Organosulfonyloxy Derivatives

Organosulfonyloxy derivatives of 1,2-benziodoxol-3(1H)-one can be prepared in high yield by reacting 1-hydroxybenziodoxoles with corresponding sulfonic acids. This method produces stable, microcrystalline solids suitable for various synthetic applications (Zhdankin, Kuehl, Krasutsky, Bolz, & Simonsen, 1996).

Electrophilic Trifluoromethylation in Catalysis

Methyltrioxorhenium acts as a catalyst for the direct electrophilic trifluoromethylation of aromatic and heteroaromatic compounds using 1-(trifluoromethyl)-1,2-benziodoxol-3(1H)-one. This process involves radical species and can be carried out in chloroform solvent at 70 °C (Mejía & Togni, 2012).

Gold-Catalysed Oxyarylation of Olefins

1-Hydroxy-1,2-benziodoxol-3(1H)-one is an effective terminal oxidant for gold-catalyzed, three-component oxyarylation reactions. It broadens the scope of oxyarylation to include styrenes and gem-disubstituted olefins, expanding the range of substrates in this domain (Ball, Lloyd‐Jones, & Russell, 2012).

Role in the Synthesis of Dess-Martin Periodinane

1-Hydroxy-1,2-benziodoxol-3(1H)-one 1-oxide plays a crucial role in the synthesis of Dess-Martin periodinane. Its physical form affects the reproducibility of converting it to I-triacetoxy derivative, demonstrating its significance in organic chemistry (Stevenson, Treacy, & Nieuwenhuyzen, 1997).

Mechanism of Action

Target of Action

It’s known that the compound is a popular reagent for trifluoromethylation , which suggests that its targets could be various molecules that undergo trifluoromethylation.

Mode of Action

The compound, also known as a “Togni reagent”, plays a crucial role in adduct formation between the reagent and a nucleophilic substrate . The σ hole on the hypervalent iodine atom in this compound is essential for this interaction .

Biochemical Pathways

The trifluoromethyl group, which this compound helps introduce, plays an increasingly important role in pharmaceuticals, agrochemicals, and materials . This suggests that the compound could influence a variety of biochemical pathways through its trifluoromethylation activity.

Result of Action

Given its role in trifluoromethylation, it can be inferred that the compound likely influences the properties of various molecules by introducing a trifluoromethyl group .

Safety and Hazards

1-(Trifluoromethyl)-1,2-benziodoxol-3(1H)-one is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Contact with water liberates toxic gas. It should be handled with care, avoiding dust formation, breathing mist, gas or vapors, and contact with skin and eyes.

Q & A

Q1: What is the mechanism of action of 1-(Trifluoromethyl)-1,2-benziodoxol-3(1H)-one as a trifluoromethylating agent?

A1: 1-(Trifluoromethyl)-1,2-benziodoxol-3(1H)-one acts as an electrophilic trifluoromethylating agent, transferring a CF₃ group to various nucleophilic substrates. While the exact mechanism can vary depending on the substrate and reaction conditions, it often involves the formation of radical species. Research using electron paramagnetic resonance (EPR) spectroscopy has confirmed the presence of radical intermediates during these reactions. []

Q2: What types of reactions can be catalyzed by 1-(Trifluoromethyl)-1,2-benziodoxol-3(1H)-one?

A2: This reagent is known to facilitate the trifluoromethylation of a wide range of substrates, including:

• Arenes and Heteroarenes: It can directly introduce a trifluoromethyl group onto aromatic rings, although regioisomers are often observed. []
• Sulfonic Acids: It reacts with sulfonic acids under mild acidic conditions to produce trifluoromethyl sulfonates. []
• Phenols: Reaction with phenols can lead to trifluoromethylation at the ortho- and para-positions, potentially forming trifluoromethylcyclohexadienones as major products. []
• Primary Phosphines: It enables the unprecedented double trifluoromethylation of primary phosphines, showcasing its versatility in synthesizing complex organophosphorus compounds. []

Q3: What is the significance of the reaction between 1-(Trifluoromethyl)-1,2-benziodoxol-3(1H)-one and allylsilanes?

A3: The copper-catalyzed reaction between 1-(Trifluoromethyl)-1,2-benziodoxol-3(1H)-one and allylsilanes offers a valuable pathway for synthesizing gem-disubstituted terminal olefins or vinylsilanes containing a trifluoromethyl group at the allylic position. This method expands the scope of Csp³-CF₃ bond formation beyond traditional carbonyl-based methods. []

Q4: Are there any limitations in using 1-(Trifluoromethyl)-1,2-benziodoxol-3(1H)-one as a reagent?

A4: Despite its versatility, there are some limitations to consider:

• Regioselectivity: Reactions with substituted aromatic and heteroaromatic compounds often result in mixtures of regioisomers. []
• Stability: The compound is thermally unstable and can decompose violently upon heating beyond its melting point, releasing trifluoromethyl iodide (CF₃I). []
• Compatibility: It is incompatible with strong acids, strong bases, reducing agents, and can initiate the polymerization of tetrahydrofuran (THF). []
• Safety: Toxicity studies are limited, necessitating careful handling and appropriate safety precautions. []

Q5: How is 1-(Trifluoromethyl)-1,2-benziodoxol-3(1H)-one characterized spectroscopically?

A5: The compound can be characterized using various spectroscopic techniques:

• ¹H NMR (250 MHz, CDCl₃): δ = 7.26–7.85 (m, 3H; CH_arom), 8.43–8.47 ppm (m, 1H; CH_arom ortho to I) []
• ¹³C NMR (63 MHz, CDCl₃): δ = 107.1 (q, J_C,F = 380.2 Hz; CF₃), 114.8 (q, J_C,F = 1.3 Hz; CI), 127.2 (q, J_C,F = 3.1 Hz; CH ortho to CI), 131.9 (s; CH and CCO₂), 133.7, 135.7 (CH), 165.9 ppm (CO) []
• ¹⁹F NMR (188 MHz, CDCl₃): δ = −33.8 ppm (s, J_C,F = 380.2 Hz, as calculated from the ¹³C satellites; CF₃) []
• IR (CHCl₃): ν = 3621 (m), 3018 (m), 1660 (s), 1563 (w), 1444 (w), 1316 (w), 1220 (s), 1213 (s), 1158 (s), 1077 cm⁻¹ (s) []

Q6: What are the potential applications of 1-(Trifluoromethyl)-1,2-benziodoxol-3(1H)-one in pharmaceutical research?

A6: The ability to introduce the trifluoromethyl group is highly valuable in pharmaceutical research due to the unique properties this group imparts on molecules, such as increased metabolic stability and enhanced lipophilicity. Therefore, 1-(Trifluoromethyl)-1,2-benziodoxol-3(1H)-one holds promise for the development of novel pharmaceuticals and agrochemicals. []